Cas no 4641-57-0 (1-Phenyl-2-pyrrolidone)

• Product Name: 1-Phenyl-2-pyrrolidone
• CAS No: 4641-57-0
• Molecular Formula: C₁₀H₁₁NO
• Molecular Weight: 161.2004
• MDL: MFCD00003192
• CID: 45223
• PubChem ID: 87574548

1-Phenyl-2-pyrrolidone Properties

Names and Identifiers

• 1-Phenylpyrrolidin-2-one
• Phenylpyrrolidone
• N-Phenylbutyrolactam~N-Phenyl-2-pyrrolidone
• 1-Phenyl-2-pyrrolidone
• 1-Phenyl-2-pyrrolidinone
• 1-Phenyl-2-pyrrolido
• 1-phenyl-azacyclopentan-2-one
• N-(phenyl)-2-pyrrolidinone
• N-PHENYL PYRROLIDONE
• N-Phenyl-2-pyrrolidone
• N-Phenylbutyrolactam
• N-Phenylbutyrolactame
• N-phenyl-pyrrolidin-2-one
• N-phenylpyrrolidinone
• 2-Pyrrolidinone, 1-phenyl-
• N-Phenyl-2-pyrrolidinone
• 1-Phenyl-pyrrolidin-2-one
• JMVIVASFFKKFQK-UHFFFAOYSA-N
• NSC25325
• PubChem23691
• Maybridge3_004960
• KSC490E5R
• 1-phenyl-azacyclopentan-2-
• NSC-25325
• NS00031605
• FT-0608238
• SY020012
• AC1348
• IDI1_016347
• DTXSID60196837
• Z55670889
• HY-W103463
• MFCD00003192
• CS-0156105
• AKOS001027146
• UNII-V8JL6C4DFL
• W-106093
• 4641-57-0
• FS-2711
• InChI=1/C10H11NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H
• HMS1445B10
• EN300-16412
• NSC 25325
• 1-Phenyl-2-pyrrolidinone, 99%
• P0319
• V8JL6C4DFL
• CHEMBL97990
• A827046
• SCHEMBL136476
• EINECS 225-069-6
• DTXCID00119328
• DB-019333
• 1-Phenyl-2-pyrrolidinone; N-Phenyl-2-pyrrolidinone; N-Phenyl-2-pyrrolidone; N-Phenylbutyrolactam; NSC 25325;
• STK261354

• MDL： MFCD00003192
• InChIKey： JMVIVASFFKKFQK-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])N1C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 130685

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.084
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 1.87840
• PSA: 20.31000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in chloroform and ethyl Acetate. Insoluble in water.
• Boiling Point: 123 °C/0.2 mmHg(lit.)
• Melting Point: 66.0 to 70.0 deg-C
• Flash Point: 123°C/0.2mm
• Color/Form: White solid
• Solubility: Uncertain
• Density: 1.0840 (rough estimate)

1-Phenyl-2-pyrrolidone Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-Phenyl-2-pyrrolidone Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%